Cas no 1065193-59-0 ((+)-9-deMe-DTBZ)

(+)-9-deMe-DTBZ structure

Product Name:(+)-9-deMe-DTBZ

CAS No:1065193-59-0

MF:C₁₈H₂₇NO₃

MW:305.411885499954

CID:1058555

PubChem ID:53487027

Update Time:2025-04-20

(+)-9-deMe-DTBZ Chemical and Physical Properties

Names and Identifiers

- (+)-9-deMe-DTBZ
- (+)-9-O-Desmethyl-a-dihydrotetrabenazine
- (+)-deoxyfrenolicin
- (+)-desmethyldihydrotetrabenazine
- 1H-Naphtho(2,3-c)pyran-3-acetic acid, 3,4,5,10-tetrahydro-9-hydroxy-5,10-dioxo-1-propyl-, (1R-trans)-
- 1H-Naphtho[2,3-c]pyran-3-aceticacid, 3,4,5,10-tetrahydro-9-hydroxy-5,10-dioxo-1-propyl-, (1R,3S)-
- AC1MJ1TC
- CHEMBL444165
- CTK0H8123
- Deoxyfrenolicin
- Desoxyfrenolicin
- RP02281
- 2H-Benzo(a)quinolizine-2,9-diol, 1,3,4,6,7,11b-hexahydro-10-methoxy-3-(2-methylpropyl)-, (2R,3R,11bR)-rel-
- (+/-)-9-o-Desmethyl-alpha-htbz
- (2R,3R,11bR)-10-methoxy-3-(2-methylpropyl)-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizine-2,9-diol
- 2H-Benzo[a]quinolizine-2,9-diol, 1,3,4,6,7,11b-hexahydro-10-methoxy-3-(2-methylpropyl)-, (2R,3R,11bR)-rel-
- 9-O-DESMETHYL-.ALPHA.-DIHYDROTETRABENAZINE
- (2R,3R,11bR)-1,3,4,6,7,11b-Hexahydro-10-methoxy-3-(2-methylpropyl)-2H-Benzo[a]quinolizine-2,9-diol
- UNII-P3M4TU3OJF
- BRD-K76941385-001-01-2
- 956903-21-2
- 5220-98-4
- (2R,3R,11bR)-1,3,4,6,7,11b-Hexahydro-10-methoxy-3-(2-methylpropyl)-2H-benzo(a)quinolizine-2,9-diol
- SD-971
- 1065193-59-0
- (+)-9-O-DESMETHYL-ALPHA-DIHYDROTETRABENAZINE
- 2H-Benzo(a)quinolizine-2,9-diol, 1,3,4,6,7,11b-hexahydro-10-methoxy-3-(2-methylpropyl)-, (2R,3R,11bR)-
- NSC750374
- 9-O-DESMETHYL-.ALPHA.-HTBZ
- (+)-9-O-DESMETHYL-.ALPHA.-DIHYDROTETRABENAZINE
- 5MCJ8D6Q25
- EX-A8281
- (+)-9-o-Desmethyl-alpha-htbz
- 9-o-Desmethyl-alpha-dihydrotetrabenazine
- (+/-)-9-deMe-DTBZ
- CHEBI:125633
- UNII-5MCJ8D6Q25
- (+)-9-O-DESMETHYL-.ALPHA.-HTBZ
- Q27216244
- P3M4TU3OJF
- 9-o-Desmethyl-alpha-htbz
- NSC-750374
- (+/-)-9-O-DESMETHYL-.ALPHA.-HTBZ
- Rel-(2R,3R,11bR)-1,3,4,6,7,11b-hexahydro-10-methoxy-3-(2-methylpropyl)-2H-benzo(a)quinolizine-2,9-diol
- SCHEMBL13401107
- Inchi： 1S/C18H27NO3/c1-11(2)6-13-10-19-5-4-12-7-17(21)18(22-3)8-14(12)15(19)9-16(13)20/h7-8,11,13,15-16,20-21H,4-6,9-10H2,1-3H3/t13-,15-,16-/m1/s1
- InChI Key： NNGHNWCGIHBKHE-FVQBIDKESA-N
- SMILES： O[C@@H]1C[C@@H]2C3C=C(C(=CC=3CCN2C[C@H]1CC(C)C)O)OC

Computed Properties

Exact Mass: 305.19900
Monoisotopic Mass: 305.19909372g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 375
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 52.9Å²

Experimental Properties

Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (2.8 g/l) (25 º C),
PSA: 52.93000
LogP: 2.66480

(+)-9-deMe-DTBZ Pricemore >>

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